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Compound Focus: NEOPENTYLZINCBROMIDE

Cat. No.: S8737728

Chemical Identity and Properties

The table below summarizes the key identifying information for neopentylzinc bromide based on the search

results.
Property Specification
IUPAC Name bromo(neopentyl)zinc [1]

Molecular Formula

Physical Form

Storage Temperature

Purity/Concentration

CsH11Brzn [1]

0.50 M solution in Tetrahydrofuran (THF) [1]

Refrigerator [1]

0.50 M [1]

Safety and Handling FAQs

Since detailed methodologies are unavailable, here are answers to fundamental safety and handling

questions, compiled from general chemical safety principles and related data.
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Q1: Why is neopentylzinc bromide considered air-sensitive? While the search results confirm it is
supplied as a solution in THF, they do not explicitly detail its sensitivity. It is a standard safety practice in
chemistry to assume that organozinc reagents like neopentylzinc bromide are moisture- and oxygen-
sensitive. They can decompose upon exposure to air or water, potentially leading to failed reactions or the

release of flammable or hazardous vapors.

Q2: What are the critical storage and handling conditions? The product must be stored in a refrigerator
[1]. The shipping temperature is "Room Temperature," which suggests it is stable for transit but requires
cooler conditions for long-term storage [1]. It is crucial to store the container tightly sealed in a dry

environment.

Q3: What are the key flammability hazards to consider? The primary hazard arises from the solvent. A
0.50 M solution in THF is highly flammable [1]. THF has a very low flash point and can form explosive

peroxides. All handling must occur away from ignition sources like heat, sparks, and open flames.

Q4: What personal protective equipment (PPE) is required? Based on the hazards of similar reagents and

organic bromides, the following PPE is essential:

¢ Eye Protection: Chemical splash goggles.

¢ Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat.

¢ Respiratory Protection: Manipulations should be conducted in a certified fume hood to prevent
inhalation of vapors. While the provided safety data for a related compound, neopentyl bromide, lists
hazards including skin and eye irritation, and respiratory irritation [2], using a fume hood is a non-
negotiable best practice for all air-sensitive and flammable reagents.

Recommended Workflow for Handling Air-Sensitive
Reagents

The following diagram outlines the standard procedure for safely handling an air-sensitive reagent like
neopentylzinc bromide. This protocol is based on established chemical engineering practices for using such

compounds.
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(Start Handling Procedure]

'

Pre-Experiment Planning
- Review MSDS
- Plan all steps
- Prepare equipment

'

Setup in Inert Atmosphere
- Set up glassware
- Heat gun to dry and assemble
- Purge with inert gas (N2/Ar)

:

Cool System to Room Temp

(Seal with septum)

Add dry THF solvent

(Use dry syringe to transfer reagena

:

(Add reagent to reaction flask)

i
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Proceed with Experiment

Click to download full resolution via product page

Troubleshooting Common Experimental Issues

Problem: Low yield or no reaction.

¢ Potential Cause: Decomposition of the reagent due to exposure to air or moisture during transfer or
setup.

e Solution: Ensure your reaction vessel and all transfer equipment (syringes, cannulas) are thoroughly
dried and maintained under an inert atmosphere (e.g., nitrogen or argon) throughout the procedure.
Confirm the reagent solution appears clear and without precipitate before use.

Problem: Unexpected side products.

¢ Potential Cause: The reagent may have partially decomposed before use, or there could be
protolytic decomposition from trace water in the solvent or reactants.

¢ Solution: Always use freshly opened, anhydrous solvents. Titrate your reaction solvent to ensure it is
dry. Test the quality of your inert atmosphere.

Critical Safety Reminders

e Emergency Preparedness: Know the location of the nearest eyewash station and safety shower
[3].

o Ventilation: All procedures must be conducted in a properly functioning fume hood to mitigate
inhalation risks from THF vapor and potential decomposition products [3].

e Waste Disposal: Clearly label and dispose of all waste according to your institution's hazardous
waste protocols for reactive organometallics and flammable solvents.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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